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Compound of Interest

Compound Name: 1-Oleoyl-sn-glycerol

Cat. No.: B1139666

An In-depth Technical Guide to the Physicochemical Properties of 1-Oleoyl-sn-glycerol

Introduction

1-Oleoyl-sn-glycerol, also known as 1-monoolein, is a monoacylglycerol consisting of a
glycerol molecule esterified with the unsaturated fatty acid, oleic acid, at the sn-1 position. As a
key intermediate in lipid metabolism, it plays a significant role in various biological processes,
including energy storage and cell signaling.[1] This technical guide provides a comprehensive
overview of the physicochemical properties of 1-Oleoyl-sn-glycerol, details the experimental
protocols for their determination, and illustrates its involvement in cellular signaling pathways.
This document is intended for researchers, scientists, and professionals in the field of drug
development and lipidomics.

Physicochemical Properties of 1-Oleoyl-sn-glycerol

The physicochemical characteristics of 1-Oleoyl-sn-glycerol are fundamental to
understanding its behavior in both biological and chemical systems. These properties have
been determined through a combination of experimental measurements and computational
predictions.
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Property Value Source
Molecular Formula C21H4004 [2][3]
Molecular Weight 356.54 g/mol [2][3]
Physical Form Waxy White Solid
Boiling Point 483.3 £ 35.0 °C (Predicted)
Density 0.969 £ 0.06 g/cm3 (Predicted)
pKa 13.16 + 0.20 (Predicted)
Solubility Slightly soluble in Chloroform

and Methanol
Storage Temperature -20°C

Experimental Protocols

The determination of the physicochemical properties of lipids such as 1-Oleoyl-sn-glycerol
involves a range of analytical techniques. Below are detailed methodologies for key
experiments.

Determination of Solubility

The solubility of lipids is determined by testing their ability to dissolve in various solvents.

Sample Preparation: A small, accurately weighed amount of 1-Oleoyl-sn-glycerol is placed
into a series of test tubes.

e Solvent Addition: A measured volume of a specific solvent (e.g., water, ethanol, chloroform)
is added to each test tube.

e Mixing: The tubes are agitated vigorously, often using a vortex mixer, for a set period to
ensure thorough mixing.

o Observation: The tubes are then allowed to stand, and the mixture is observed for signs of
dissolution or the formation of separate phases. Lipids like 1-Oleoyl-sn-glycerol are
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generally insoluble in polar solvents like water but show solubility in non-polar organic
solvents.

Determination of Melting and Crystallization
Characteristics using Differential Scanning Calorimetry
(DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to study the thermal
properties of lipids.

o Sample Preparation: A small sample (typically 5-10 mg) of 1-Oleoyl-sn-glycerol is
hermetically sealed in an aluminum pan.

 Instrument Calibration: The DSC instrument is calibrated using a standard with a known
melting point, such as indium.

o Thermal Program: The sample is subjected to a controlled temperature program. For melting
point determination, the sample is heated at a constant rate (e.g., 2°C/min) over a specified
temperature range (e.g., -50°C to 60°C) under an inert nitrogen atmosphere.

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
melting point is determined from the peak of the endothermic transition in the resulting DSC
thermogram. The software associated with the instrument is used to analyze the melting and
crystallization profiles.

The workflow for determining thermal properties using DSC is illustrated below.

Sample Preparation DSC Analysis

Weigh 5-10 mg of Heat at 2°C/min Determine Melting Point
Qro‘eoy‘rsnrg‘ycem‘ Seal in Aluminum Pan Calibrate DSC with Indium Place Sample in DSC Cell 50°C 10 60°C) Measure Heat Flow Generate Thermogram (Endothermic peak)

Data Interpretation

Click to download full resolution via product page

Workflow for DSC Analysis of Lipids.
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Signaling Pathways Involving Monoacylglycerols

Monoacylglycerols like 1-Oleoyl-sn-glycerol are important signaling molecules. While 1-
Oleoyl-sn-glycerol itself is a monoacylglycerol, the structurally related diacylglycerol (DAG)
analogs, such as 1-oleoyl-2-acetyl-sn-glycerol (OAG), are well-characterized activators of
Protein Kinase C (PKC), a key enzyme in many signal transduction cascades. OAG is often
used experimentally to mimic the effects of endogenous diacylglycerols.

The hydrolysis of monoacylglycerols is catalyzed by monoacylglycerol lipase (MAGL). This
reaction releases free fatty acids and glycerol. The fatty acids can then be used for energy or
as precursors for other signaling molecules. The endocannabinoid 2-arachidonoylglycerol (2-
AG) is a key monoacylglycerol that is hydrolyzed by MAGL, and its breakdown products have
significant signaling roles.

Protein Kinase C (PKC) Activation Pathway

The activation of PKC by diacylglycerol is a critical step in cellular signaling. OAG, as a DAG
analog, can permeate cell membranes and activate calcium-dependent PKC isoforms. This
activation leads to a cascade of downstream cellular responses.
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PKC Activation by Diacylglycerol Analogs.

Monoacylglycerol Lipase (MAGL) Metabolic Pathway
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Monoacylglycerol lipase (MAGL) plays a crucial role in terminating the signaling of
endocannabinoids like 2-arachidonoylglycerol (2-AG) and in regulating the levels of
monoacylglycerols. The hydrolysis of monoacylglycerols by MAGL yields glycerol and a free
fatty acid, such as arachidonic acid from 2-AG, which is a precursor for prostaglandins and
other inflammatory mediators.
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Metabolism by Monoacylglycerol Lipase.

Conclusion

1-Oleoyl-sn-glycerol possesses distinct physicochemical properties that dictate its biological
function and applicability in various research and industrial settings. Its role as a metabolic
intermediate and its structural similarity to important signaling molecules like diacylglycerols
underscore its significance in lipid biochemistry. The experimental protocols and signaling
pathways detailed in this guide provide a foundational understanding for professionals engaged
in lipid-related research and development. Further investigation into the specific biological
activities of 1-Oleoyl-sn-glycerol will continue to illuminate its role in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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